4-(Benzo[b]thiophen-5-yl)-3,5-dimethylisoxazole

• CAS RN: 1158208-69-5
• Molecular Formula: C13H11NOS
• Molecular Weight: 229.3 g/mol
• IUPAC Name: 4-(1-benzothiophen-5-yl)-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C13H11NOS/c1-8-13(9(2)15-14-8)11-3-4-12-10(7-11)5-6-16-12/h3-7H,1-2H3
• InChI Key: QIJGVBXFEUNYLQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C)C2=CC3=C(C=C2)SC=C3

Description

4-(Benzo[b]thiophen-5-yl)-3,5-dimethylisoxazole is a useful research compound. Its molecular formula is C13H11NOS and its molecular weight is 229.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 5-bromo-1-benzothiophene (ABCR, CAS: 133150-64-8, 1.0 6 g, 5.0 mmol) in dimethoxyethane (60 mL) and ethanol (6.0 mL) was added 3,5-dimethyl-4-isoxazoylboronic acid (1.0 g, 7.5 mmol), and 2 m sodium carbonate (2.0 mL). The reaction mixture was degassed 2-3 times, tetrakis-(triphenylphosphine)palladium (0.813 g, 0.7 mmol) was added, and the mixture was stirred for 6 h at 80° C. and concentrated. The residue was taken up in water and extracted with ethyl acetate. The organics were washed, dried and concentrated. The crude product was chromatographed on silica gel using heptane/ethyl acetate as eluent to obtain 4-benzo[b]thiophen-5-yl-3,5-dimethyl-isoxazole (0.69 g) as a light yellow solid. MS (ISP): m/e 230.1 (M+H)+